(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)boronic acid

Specification

• CAS No.: 499769-88-9
• Molecular Formula: C8H9BO4
• Molecular Weight: 179.97 g/mol
• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-5-ylboronic acid
• Standard InChI: InChI=1S/C8H9BO4/c10-9(11)6-2-1-3-7-8(6)13-5-4-12-7/h1-3,10-11H,4-5H2
• Standard InChI Key: MCWPMXPNJVZOTP-UHFFFAOYSA-N
• SMILES: B(C1=C2C(=CC=C1)OCCO2)(O)O
• Canonical SMILES: B(C1=C2C(=CC=C1)OCCO2)(O)O

Introduction

Chemical Identification and Classification

Structural Identification

(2,3-Dihydrobenzo[b]dioxin-5-yl)boronic acid belongs to the class of heterocyclic organic compounds containing a boronic acid functional group attached to a benzodioxin structure. The official chemical name according to IUPAC nomenclature is (2,3-Dihydrobenzo[b]dioxin-5-yl)boronic acid, though it is also sometimes referred to as 2,3-DIHYDRO-1,4-BENZODIOXIN-5-YLBORONIC ACID in chemical databases and industrial contexts. This compound features a dihydrobenzodioxin core structure with a boronic acid substituent, combining the chemical properties of both functional groups into a single molecular entity.

Physical and Chemical Properties

Physical State and Appearance

The currently available data on the physical state, color, and odor characteristics of (2,3-Dihydrobenzo[b]dioxin-5-yl)boronic acid is limited. Safety documentation indicates these physical parameters as "no data available," suggesting either variable appearance depending on preparation methods or insufficient standardized documentation across different sources. This knowledge gap represents an area where further characterization would benefit the scientific and industrial communities working with this compound.

Key Physical Properties

The documented physical properties of (2,3-Dihydrobenzo[b]dioxin-5-yl)boronic acid are summarized in the following table:

Physical Property	Value
Melting point	135.1°C
Boiling point	No data available
Flash point	No data available
Auto-ignition temperature	No data available
Decomposition temperature	No data available
pH	No data available
Solubility	No data available
Partition coefficient	No data available
Vapor pressure	No data available
Density/Relative density	No data available
Relative vapor density	No data available

The melting point of 135.1°C provides valuable information for handling and processing this compound, particularly in reaction planning where phase transitions may impact reaction kinetics or workup procedures. The absence of additional physical parameter data suggests opportunities for further research to better characterize this material.

Environmental and Disposal Considerations

Disposal Methods

Recommended disposal practices for (2,3-Dihydrobenzo[b]dioxin-5-yl)boronic acid include:

• Product disposal: Removal to licensed chemical destruction facilities or controlled incineration with flue gas scrubbing. Direct disposal into sewer systems is explicitly contraindicated.

• Contaminated packaging: Either triple rinsing containers for recycling/reconditioning or puncturing to prevent reuse followed by sanitary landfill disposal. Combustible packaging materials may undergo controlled incineration with appropriate emissions control.

These disposal recommendations align with standard hazardous chemical waste management practices and emphasize proper containment to prevent environmental contamination.